4-Pyridoxic Acid-d3

Description

4-Pyridoxic Acid-d3 is a deuterium-labeled analog of 4-pyridoxic acid, a metabolite of vitamin B6. It serves as a valuable tool in biochemical research, particularly in the study of vitamin B6 metabolism and its implications in various health conditions. This compound is used extensively in proteomics research due to its isotopically labeled nature, which facilitates the tracking and analysis of biochemical pathways involving vitamin B6.

Key Characteristics:

• Molecular Formula: C8H6D3NO4

• Molecular Weight: 186.18 g/mol

• CAS Number: 1435934-03-4

• Synonyms: 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid, HY-113493S1, CS-0203523

Applications in Research

4-Pyridoxic Acid-d3 is primarily used in research settings to study vitamin B6 metabolism and its role in various diseases. Vitamin B6 is crucial for numerous enzymatic reactions, and its metabolites can serve as biomarkers for nutritional status and disease risk.

Research Applications:

• Vitamin B6 Metabolism: It helps in understanding how vitamin B6 is metabolized and excreted, which is important for assessing nutritional deficiencies and excesses.

• Disease Biomarkers: The ratio of 4-pyridoxic acid to other vitamin B6 metabolites can be indicative of certain health conditions, such as cardiovascular risk and diabetes .

Research Findings

Recent studies have highlighted the importance of 4-pyridoxic acid in assessing vitamin B6 status and its implications for health. For instance, higher levels of 4-pyridoxic acid have been associated with increased cardiovascular risk in patients with type 2 diabetes . Additionally, the ratio of 4-pyridoxic acid to pyridoxine has been identified as a potential biomarker for vascular risk .

Key Findings:

• CAS No.: 1435934-03-4
• Product Name: 4-Pyridoxic Acid-d3
• Molecular Formula: C8H6NO4D3
• Molecular Weight: 186.18
• IUPAC Name: 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid
• Standard InChI: InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)/i1D3
• SMILES: CC1=NC=C(C(=C1O)C(=O)O)CO
• Appearance: Pale Beige Solid
• Melting Point: >230°C (dec.)
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 82-82-6 (unlabelled)
• Synonyms: 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic Acid-d3; 3-Hydroxy-5-(hydroxymethyl)-2-methyl-isonicotinic Acid-d3; 2-Methyl-3-hydroxy-4-carboxy-5-hydroxymethylpyridine-d3; 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic Acid-d3; Pyridoxic Acid-d3; 4-Pyridoxinecarboxylic Acid-d3; 4-Pyridoxinic Acid-d3; 4-Pyridoxylic Acid-d3; NSC 41814-d3
• Tag: Pyridoxine
• PubChem Compound: 117064439
• Last Modified: Apr 15 2024